Cas no 1537541-09-5 (2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid
• CAS No: 1537541-09-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5578513
• Update Time: 2025-06-07

2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-(4-methylcyclohexyl)-
• 2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid

• Inchi： 1S/C14H25NO2/c1-11-2-4-13(5-3-11)15-8-6-12(7-9-15)10-14(16)17/h11-13H,2-10H2,1H3,(H,16,17)
• InChI Key： NUWXYQKZVSIRPO-UHFFFAOYSA-N
• SMILES： N1(C2CCC(C)CC2)CCC(CC(O)=O)CC1

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 369.8±15.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Additional information on 2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid

Professional Introduction to 2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic Acid (CAS No. 1537541-09-5)

2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid, identified by its CAS number 1537541-09-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring substituted with a 4-methylcyclohexyl group and terminated with an acetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The< strong>piperidine core is a common pharmacophore in many drugs, known for its ability to enhance binding affinity and metabolic stability. The presence of a< strong>4-methylcyclohexyl side chain introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties. The terminal< strong>acetic acid group provides a site for further derivatization, allowing chemists to fine-tune the compound's biological profile.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems. Piperidine derivatives have been extensively studied for their potential as monoamine reuptake inhibitors, particularly in the context of treating neurological disorders such as depression and anxiety. The< strong>2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid structure presents an intriguing candidate for such applications due to its ability to interact with central nervous system receptors.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Virtual screening techniques have been employed to identify compounds that may exhibit desirable pharmacological properties. The< strong>CAS number 1537541-09-5 provides a unique identifier for this compound, facilitating its study in high-throughput screening campaigns. Researchers have leveraged these methods to explore the potential of< strong>2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid as a lead compound for further optimization.

The synthesis of< strong>2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid presents several challenges due to the complexity of its structure. Multi-step synthetic routes are typically required, involving reactions such as nucleophilic substitution, cyclization, and functional group transformations. Advances in synthetic methodology have made it possible to produce this compound with higher yields and purities, enabling more rigorous biological evaluation.

Evaluation of the biological activity of< strong>2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated interactions with various targets relevant to neurological disorders. These findings have spurred interest in exploring its potential as a therapeutic agent. Additionally, the compound's solubility and stability profile have been assessed, providing crucial information for its formulation and delivery.

The pharmacokinetic properties of< strong>2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid are another area of active investigation. Studies have shown that the presence of the< strong>piperidine ring enhances metabolic stability while maintaining good oral bioavailability. These characteristics make it an attractive candidate for further development into a drug candidate. Furthermore, the< strong>acetic acid moiety provides a handle for chemical modifications aimed at improving pharmacokinetic profiles.

In conclusion, 2-[1-(4-methylcyclohexyl)piperidin-4-yl]acetic acid (CAS No. 1537541-09-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research in this area continues to progress, it is likely that additional insights into its potential applications will emerge.